Cas no 1378609-29-0 (2-Methoxy-4-(methylsulfanyl)pyridine)

• Product Name: 2-Methoxy-4-(methylsulfanyl)pyridine
• CAS No: 1378609-29-0
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD17011772
• CID: 4697800
• Update Time: 2025-05-21

2-Methoxy-4-(methylsulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(methylsulfanyl)pyridine
• 2-Methoxy-4-(methylthio)pyridine
• 2-Methoxy-4-methylsulfanyl-pyridine
• Z0163

• MDL： MFCD17011772
• Inchi： 1S/C7H9NOS/c1-9-7-5-6(10-2)3-4-8-7/h3-5H,1-2H3
• InChI Key： AHDVEMLHVUWLHI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• XLogP3: 1.9
• Topological Polar Surface Area: 47.4

Additional information on 2-Methoxy-4-(methylsulfanyl)pyridine

Exploring the Versatile Applications and Properties of 2-Methoxy-4-(methylsulfanyl)pyridine (CAS No. 1378609-29-0)

2-Methoxy-4-(methylsulfanyl)pyridine (CAS No. 1378609-29-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with methoxy and methylsulfanyl groups, exhibits unique chemical properties that make it valuable for various industrial applications. Researchers and manufacturers are increasingly interested in 2-Methoxy-4-(methylsulfanyl)pyridine synthesis due to its potential as a building block in drug development and material science.

The molecular structure of 2-Methoxy-4-(methylsulfanyl)pyridine combines aromatic character with electron-donating substituents, creating interesting reactivity patterns. The methoxy group at the 2-position and the methylsulfanyl moiety at the 4-position influence both the compound's physical properties and its chemical behavior. These features have led to investigations into 2-Methoxy-4-(methylsulfanyl)pyridine derivatives for potential applications in medicinal chemistry, particularly in the development of novel pharmaceutical intermediates.

Recent studies have focused on the biological activity of 2-Methoxy-4-(methylsulfanyl)pyridine, exploring its potential as a precursor for bioactive molecules. The compound's structural features make it particularly interesting for designing molecules with specific target interactions. In the context of current research trends toward sustainable chemistry, scientists are examining greener synthetic routes for 2-Methoxy-4-(methylsulfanyl)pyridine production, aligning with the growing demand for environmentally friendly synthesis methods in the chemical industry.

The physicochemical properties of 2-Methoxy-4-(methylsulfanyl)pyridine (CAS No. 1378609-29-0) contribute to its utility in various applications. Its moderate polarity, resulting from the combination of pyridine nitrogen and the substituents, affects its solubility profile and makes it suitable for different reaction conditions. These characteristics are particularly valuable when developing 2-Methoxy-4-(methylsulfanyl)pyridine-based compounds with optimized pharmacokinetic properties for potential therapeutic applications.

In material science, 2-Methoxy-4-(methylsulfanyl)pyridine has shown promise as a ligand in coordination chemistry and as a component in functional materials. The compound's ability to participate in hydrogen bonding and coordination interactions through its heteroatoms makes it a versatile building block for designing advanced materials with specific properties. Researchers are investigating its potential in creating molecular assemblies and supramolecular structures with applications in sensing and catalysis.

The market for 2-Methoxy-4-(methylsulfanyl)pyridine (CAS No. 1378609-29-0) has seen steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on improving 2-Methoxy-4-(methylsulfanyl)pyridine purity and developing scalable synthetic methods to meet the needs of research institutions and industrial users. Quality control measures for 2-Methoxy-4-(methylsulfanyl)pyridine supply have become more stringent as applications become more sophisticated.

Analytical characterization of 2-Methoxy-4-(methylsulfanyl)pyridine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for verifying the identity and purity of the compound, particularly when used in sensitive applications like drug discovery. Standardization of analytical protocols for 2-Methoxy-4-(methylsulfanyl)pyridine characterization has become an important aspect of quality assurance in the chemical supply chain.

Storage and handling recommendations for 2-Methoxy-4-(methylsulfanyl)pyridine emphasize protection from moisture and light to maintain stability. Proper chemical storage conditions are crucial for preserving the compound's integrity, especially for research laboratories that may use it over extended periods. These considerations are part of the broader discussion about chemical management best practices in research and industrial settings.

Future research directions for 2-Methoxy-4-(methylsulfanyl)pyridine (CAS No. 1378609-29-0) include exploring its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's structural features offer opportunities for creating novel biocompatible materials and functionalized surfaces. As synthetic methodologies advance, we can expect to see more innovative applications of this versatile heterocyclic building block in cutting-edge scientific developments.

In conclusion, 2-Methoxy-4-(methylsulfanyl)pyridine represents an important class of functionalized pyridines with wide-ranging potential in scientific research and industrial applications. Its unique combination of structural features and chemical properties continues to inspire new investigations and applications across multiple disciplines. As research progresses, we anticipate further discoveries that will expand the utility of this interesting compound in addressing contemporary challenges in chemistry and related fields.